Cas no 76100-28-2 (1H-Imidazole-4,5-dicarboxylic acid, 2-butyl-, dimethyl ester)

• Product Name: 1H-Imidazole-4,5-dicarboxylic acid, 2-butyl-, dimethyl ester
• CAS No: 76100-28-2
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 538351
• PubChem ID: 14955796
• Update Time: 2025-04-19

1H-Imidazole-4,5-dicarboxylic acid, 2-butyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dicarboxylic acid, 2-butyl-, dimethyl ester
• dimethyl 2-butyl-1H-imidazole-4,5-dicarboxylate
• XODOWGJPVFJPEU-UHFFFAOYSA-N
• dimethyl 2-butylimidazole-4,5-dicarboxylate
• Dimethyl 2-butylimidazol-4,5-dicarboxylic acid
• 2-n-butyl-1H-imidazole-4,5-dicarboxylic acid, dimethyl ester
• SCHEMBL7303318
• DTXSID50566045
• 76100-28-2

• Inchi： 1S/C11H16N2O4/c1-4-5-6-7-12-8(10(14)16-2)9(13-7)11(15)17-3/h4-6H2,1-3H3,(H,12,13)
• InChI Key： XODOWGJPVFJPEU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)OC)N=C(CCCC)N1)=O

Computed Properties

• Exact Mass: 240.11108
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 81.28